Cas no 6086-24-4 (Benzofuroxan-5-carboxylic acid)

• Product Name: Benzofuroxan-5-carboxylic acid
• CAS No: 6086-24-4
• MF: C₇H₄N₂O₄
• MW: 180.117661476135
• CID: 85533
• PubChem ID: 335281
• Update Time: 2025-09-26

Benzofuroxan-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzofuroxan-5-carboxylic acid
• 1-oxido-2,1,3-benzoxadiazol-1-ium-5-carboxylic acid
• 5-CARBOXY-2,1,3-BENZOXADIAZOL-1-IUM-1-OLATE
• 2,1,3-Benzoxadiazole-5-carboxylic acid N-oxide
• 5-carboxybenzofuroxan
• Benzofuroxan-5-carbonsaeure
• 5-carboxybenzo[c][1,2,5]oxadiazole 1-oxide
• 6086-24-4
• IDI1_020897
• AKOS001630500
• HMS1478H17
• ChemDiv3_001931
• 2,4-DIAMINO-5-PHENYLTHIAZOLEMONOHYDROBROMIDE
• NSC 343748
• FT-0622701
• NSC-343748
• NSC343748
• DTXSID90319330
• CHEMBL2270111
• [2,1,3]-benzoxadiazole-5-carboxylic acid N-oxide
• SCHEMBL548486
• MFCD00068056
• BDBM50498398
• AXRCJZJVVZUOHN-UHFFFAOYSA-N
• 2,1,3-Benzoxadiazole-5-carboxylic acid 1-oxide
• DB-053726
• STK763146

• MDL： MFCD00068056
• Inchi： 1S/C7H4N2O4/c10-7(11)4-1-2-6-5(3-4)8-13-9(6)12/h1-3H,(H,10,11)
• InChI Key： AXRCJZJVVZUOHN-UHFFFAOYSA-N
• SMILES： O1N=C2C=C(C(=O)O)C=CC2=[N+]1[O-]
• BRN： 612513

Computed Properties

• Exact Mass: 180.01700
• Monoisotopic Mass: 180.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 88.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.37
• Melting Point: 125-131°C
• Boiling Point: 631.2°C at 760 mmHg
• Flash Point: 335.5°C
• Refractive Index: 1.641
• PSA: 88.79000
• LogP: 0.95450
• Solubility: Not determined

Benzofuroxan-5-carboxylic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Additional information on Benzofuroxan-5-carboxylic acid

Exploring the Properties and Applications of Benzofuroxan-5-carboxylic acid (CAS 6086-24-4)

Benzofuroxan-5-carboxylic acid (CAS 6086-24-4) is a heterocyclic organic compound with a unique structure combining benzofuroxan and carboxylic acid functional groups. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and materials science. Researchers are particularly interested in its potential as a building block for drug discovery and its role in advanced material synthesis.

The molecular structure of Benzofuroxan-5-carboxylic acid features a benzofuroxan core with a carboxylic acid substituent at the 5-position. This arrangement provides both electron-rich and electron-deficient regions, making it valuable for molecular design and chemical modification. Many scientists are investigating how this compound's unique electronic properties can be harnessed for developing novel functional materials with applications in organic electronics and catalysis.

Recent studies have highlighted the compound's potential in medicinal chemistry. Its structural features make it an interesting scaffold for designing bioactive molecules, particularly in areas like anti-inflammatory agents and antimicrobial compounds. The presence of both the benzofuroxan moiety and carboxylic acid group allows for diverse interactions with biological targets, which is why many research teams are exploring its structure-activity relationships.

From a synthetic chemistry perspective, Benzofuroxan-5-carboxylic acid (CAS 6086-24-4) serves as a valuable intermediate. Its reactivity patterns enable various transformations, including amide bond formation, esterification, and cyclization reactions. These properties make it particularly useful for constructing more complex molecular architectures in organic synthesis.

The compound's thermal stability and solubility characteristics have also drawn interest from materials scientists. Some researchers are examining its potential in creating advanced polymers and coordination complexes. The carboxylic acid group allows for metal coordination, while the benzofuroxan unit can contribute to interesting electronic properties in the resulting materials.

Analytical characterization of Benzofuroxan-5-carboxylic acid typically involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm its purity and structure, which is crucial for research applications. Many laboratories are developing improved analytical protocols to better understand this compound's behavior under various conditions.

In the context of green chemistry, there's growing interest in developing eco-friendly synthesis methods for Benzofuroxan-5-carboxylic acid. Researchers are exploring catalytic processes and solvent-free conditions to produce this compound more sustainably. This aligns with current trends in chemical manufacturing that emphasize reduced environmental impact.

The compound's safety profile and handling requirements are important considerations for researchers. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with Benzofuroxan-5-carboxylic acid. Material safety data sheets provide essential information about its storage conditions and handling procedures.

Looking to the future, Benzofuroxan-5-carboxylic acid (CAS 6086-24-4) continues to show promise across multiple scientific disciplines. Its unique combination of structural features and reactivity makes it a valuable tool for molecular innovation. As research progresses, we can expect to see new applications emerge in fields ranging from pharmaceutical development to functional materials design.

For researchers interested in working with this compound, understanding its synthetic routes, purification methods, and characterization techniques is essential. The scientific literature contains numerous studies detailing these aspects, providing a solid foundation for further investigation into this fascinating molecule.